BENGHE Foundational & Exploratory

Check Availability & Pricing

4-Chloro-1-methyl-1H-pyrazole-3-carboxylic acid
chemical properties

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

4-Chloro-1-methyl-1H-pyrazole-3-
Compound Name:
carboxylic acid

cat. No.: B1297098

An In-depth Technical Guide to 4-Chloro-1-methyl-1H-pyrazole-3-carboxylic Acid

This technical guide provides a comprehensive overview of the chemical and physical
properties, synthesis, and safety information for 4-Chloro-1-methyl-1H-pyrazole-3-carboxylic
acid, a key intermediate in the synthesis of various agrochemicals.

Core Chemical Properties

4-Chloro-1-methyl-1H-pyrazole-3-carboxylic acid is a white solid organic compound.[1] It is
recognized primarily for its role as a pesticide intermediate, particularly in the synthesis of
pyrazole acid pesticides such as azoxystrobin.[1] The compound is soluble in a variety of
organic solvents, including ethanol and dichloromethane.[1]

Physicochemical Data

The following tables summarize the key quantitative properties of this compound.

Table 1: Identifiers and Molecular Characteristics

Property Value
CAS Number 84547-85-3[1]
Molecular Formula CsHsCIN202[1]
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| Molar Mass | 160.56 g/mol [1] |

Table 2: Physical and Thermal Properties

Property Value

Melting Point 219-221 °C (in acetic acid)[1]
Boiling Point 327.0 £ 22.0 °C (Predicted)[1]
Density 1.56 + 0.1 g/cm3 (Predicted)[1]
Flash Point 151.6 °C[1]

Vapor Pressure 8.41E-05 mmHg at 25 °C[1]

| Refractive Index | 1.62[1] |

Synthesis Protocol

The primary method for synthesizing 4-Chloro-1-methyl-1H-pyrazole-3-carboxylic acid
involves a two-step process starting from 1-methyl-3-bromo-4-chloropyrazole.

Experimental Methodology

e Reaction: The initial step involves the reaction of 1-methyl-3-bromo-4-chloropyrazole with
sodium carbonate.[1]

» Hydrolysis: Following the initial reaction, an acid hydrolysis step is performed to generate the
final carboxylic acid product.[1]

Below is a workflow diagram illustrating the synthesis process.
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Synthesis Workflow of 4-Chloro-1-methyl-1H-pyrazole-3-carboxylic acid
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Caption: General synthesis pathway for the target compound.

Safety and Handling
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Under standard conditions, 4-Chloro-1-methyl-1H-pyrazole-3-carboxylic acid is a stable
compound.[1] However, appropriate safety precautions are necessary during handling to
minimize risk.

Recommended Safety Measures:

o Personal Protective Equipment (PPE): Always wear protective gloves, safety goggles, and
appropriate protective clothing when handling the compound.[1]

e Avoid Contact: Prevent inhalation, ingestion, or direct skin contact.[1]

o First Aid: In case of accidental contact, rinse the affected area immediately with copious
amounts of water and seek prompt medical attention.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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